molecular formula C16H22N4O6 B053331 2'-Valeryl-6-methoxypurine arabinoside CAS No. 121032-22-2

2'-Valeryl-6-methoxypurine arabinoside

Cat. No. B053331
CAS RN: 121032-22-2
M. Wt: 366.37 g/mol
InChI Key: RXPBLZGHNSDINK-NJYNRLGGSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2'-Valeryl-6-methoxypurine arabinoside is a synthetic nucleoside analogue that has been studied for its potential applications in scientific research. This compound is structurally similar to other nucleoside analogues that have been used as antiviral and anticancer agents. However, its unique chemical structure and properties make it a promising candidate for a variety of research applications.

Mechanism of Action

The mechanism of action of 2'-Valeryl-6-methoxypurine arabinoside is not fully understood. However, it is believed to act by inhibiting viral replication and transcription through the incorporation of the analogue into viral RNA. The valeryl group at the 2' position of the nucleoside may also contribute to its antiviral activity by increasing its lipophilicity and cellular uptake.
Biochemical and Physiological Effects
Studies have shown that 2'-Valeryl-6-methoxypurine arabinoside has minimal toxicity in vitro and in vivo. This compound has been shown to have a low potential for cytotoxicity and genotoxicity, making it a promising candidate for further research. Additionally, this compound has been shown to have a low potential for inducing drug resistance, which is a common issue with other antiviral agents.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2'-Valeryl-6-methoxypurine arabinoside for lab experiments is its low toxicity and low potential for inducing drug resistance. This makes it a safer and more effective candidate for in vitro and in vivo studies. However, one limitation of this compound is its limited solubility in water, which can make it difficult to work with in some experiments.

Future Directions

There are several potential future directions for research on 2'-Valeryl-6-methoxypurine arabinoside. One area of interest is its potential as an antiviral agent for emerging and re-emerging viruses, such as SARS-CoV-2. Additionally, this compound may have potential applications in cancer research, either as a standalone treatment or in combination with other anticancer agents. Further studies are needed to fully understand the mechanism of action and potential applications of this compound.

Synthesis Methods

The synthesis of 2'-Valeryl-6-methoxypurine arabinoside involves several steps, including the protection of the hydroxyl groups on the purine ring, the introduction of a valeryl group at the 2' position, and the conversion of the protected purine nucleoside to the arabinoside form. The final product is obtained through deprotection and purification steps. The synthesis of this compound has been optimized to achieve high yields and purity.

Scientific Research Applications

2'-Valeryl-6-methoxypurine arabinoside has been studied for a variety of scientific research applications. One of the primary areas of interest is its potential as an antiviral agent. Studies have shown that this compound exhibits antiviral activity against several RNA viruses, including influenza virus, respiratory syncytial virus, and coronaviruses. Additionally, this compound has been shown to have anticancer activity in vitro and in vivo, making it a potential candidate for cancer research.

properties

CAS RN

121032-22-2

Product Name

2'-Valeryl-6-methoxypurine arabinoside

Molecular Formula

C16H22N4O6

Molecular Weight

366.37 g/mol

IUPAC Name

[(2R,3S,4R,5R)-4-hydroxy-5-(hydroxymethyl)-2-(6-methoxypurin-9-yl)oxolan-3-yl] pentanoate

InChI

InChI=1S/C16H22N4O6/c1-3-4-5-10(22)26-13-12(23)9(6-21)25-16(13)20-8-19-11-14(20)17-7-18-15(11)24-2/h7-9,12-13,16,21,23H,3-6H2,1-2H3/t9-,12-,13+,16-/m1/s1

InChI Key

RXPBLZGHNSDINK-NJYNRLGGSA-N

Isomeric SMILES

CCCCC(=O)O[C@H]1[C@@H]([C@H](O[C@H]1N2C=NC3=C2N=CN=C3OC)CO)O

SMILES

CCCCC(=O)OC1C(C(OC1N2C=NC3=C2N=CN=C3OC)CO)O

Canonical SMILES

CCCCC(=O)OC1C(C(OC1N2C=NC3=C2N=CN=C3OC)CO)O

Other CAS RN

121032-22-2

synonyms

170U88
2'-valeryl-6-methoxypurine arabinoside
6-methoxy-9-((2-O-valeryl)-beta-D-arabinofuranosyl)-9H-purine

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.